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Introduction to Coagent-Modified Polypropylene (CM-PP)

Triallyl trimesate (TAM) is a coagent used in the peroxide-mediated reactive extrusion of linear isotactic

polypropylene (L-PP) to produce crosslinked polypropylene foam. This processing technique aims to create

a material with improved properties, such as higher melt strength, better thermoformability, and finer cellular

structure, which are essential for advanced applications in automotive and insulation materials. The process

involves introducing long-chain branches (LCB) onto the polymer backbone, which significantly alters the

rheological and crystallization behavior of the polymer, leading to enhanced performance characteristics [1].

Materials and Formulation

The successful production of TAM-modified polypropylene foam requires specific materials and their

precise proportions. The following table summarizes a standard formulation derived from research.

Table 1: Standard Formulation for TAM-Modified Polypropylene Foam [1]

Component Function
Quantity (Parts per Hundred Parts
Resin, phr)

Linear Isotactic Polypropylene (L-
PP)

Base Polymer 100

Organic Peroxide (e.g., Dicumyl
Peroxide - DCP)

Free-Radical Initiator Specific type and quantity to be
determined experimentally
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Component Function
Quantity (Parts per Hundred Parts
Resin, phr)

Triallyl Trimesate (TAM) Coagent for Long-Chain

Branching

0.5 - 4.0

Blowing Agent Foaming Specific type and quantity to be

determined experimentally

Key Material Notes:

Triallyl Trimesate (TAM): This coagent, with the CAS number 17832-16-5, is an organic compound
containing three allyl groups. Its structure (C18H18O6) enables efficient cross-linking and long-chain

branching during free-radical reactions [2].
Coagent Role: TAM is preferred over other coagents like trimethylolpropane trimethacrylate

(TMPTMA) because it is more effective at introducing long-chain branching (LCB), which is crucial for
achieving strain hardening and high melt strength needed for good foamability [1].

Property Enhancement and Comparative Analysis

The modification of polypropylene with TAM leads to significant improvements in its properties. The table

below compares the key characteristics of the resulting coagent-modified polypropylene (CM-PP) with its

untreated and peroxide-only treated counterparts.

Table 2: Comparative Properties of TAM-Modified vs. Other Polypropylenes [1]

Property
Linear Isotactic
PP (L-PP)

Peroxide-only
Modified PP (DCP-PP)

TAM Coagent-Modified PP
(CM-PP)

Molar Mass /
Viscosity

Baseline Lower Lower than L-PP, but higher
than DCP-PP

Melt Strength /
Elasticity

Low Low High

Rheological Behavior Terminal flow Terminal flow Non-terminal flow; Strain
hardening
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Property
Linear Isotactic
PP (L-PP)

Peroxide-only
Modified PP (DCP-PP)

TAM Coagent-Modified PP
(CM-PP)

Crystallization
Temperature

Baseline Slightly Increased Higher Crystallization
Temperature

Tensile Modulus &
Strength

Baseline Reduced Retained (similar to L-PP)

Elongation at Break Baseline Low Better

Impact Strength Baseline Low Better

Morphology (Injection
Molded)

Skin-core

structure

Coarse Finer spherulitic structure;
No skin-core

Key Findings from Comparative Analysis:

Rheology: The presence of strain hardening in TAM-modified PP is a key indicator of long-chain
branching (LCB), which is vital for preventing cell rupture during foam expansion [1].

Mechanical Properties: Unlike peroxide-degraded PP, CM-PP formulations retain the stiffness and
strength of the original polymer while simultaneously improving its toughness (elongation and impact

strength) [1].
Morphology: The disappearance of the skin-core layer in injection-molded specimens and the

development of a finer spherulitic structure contribute to more uniform and improved mechanical
properties [1].

Detailed Experimental Protocol

This protocol outlines the steps for reactive extrusion and subsequent characterization of TAM-modified

polypropylene.

4.1. Reactive Extrusion Processing

Objective: To produce long-chain branched polypropylene via peroxide-initiated reaction in the presence of

TAM coagent.

Materials & Equipment:
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Materials as listed in Table 1.

Twin-screw extruder.
Drying oven.

Gravimetric feeders.

Procedure:

Preparation: Dry the linear polypropylene pellets and TAM coagent (if necessary) to remove

moisture.
Mixing: Pre-mix the polypropylene pellets, TAM coagent (0.5-4.0 phr), and organic peroxide

thoroughly using a tumbler mixer to ensure a homogeneous distribution.
Reactive Extrusion: a. Set the temperature profile of the twin-screw extruder to a range typically

between 170°C and 200°C. b. Feed the pre-mixed material into the extruder hopper using a
gravimetric feeder. c. Set the screw speed to achieve a sufficient residence time for the reaction (e.g.,

100-300 rpm). d. The peroxide decomposes at the elevated temperature, generating free radicals that
graft the TAM molecules onto the polypropylene chain, creating long-chain branches.

Pelletizing: The extrudate is cooled in a water bath and pelletized to form coagent-modified
polypropylene (CM-PP) pellets.

Post-treatment: The pellets may be irradiated with ionizing radiation to further promote crosslinking,
depending on the target application [3].

4.2. Foaming Process

Objective: To produce crosslinked polypropylene foam from the CM-PP pellets.

Procedure:

Impregnation: Mix the CM-PP pellets with a chemical blowing agent. Alternatively, in a physical

foaming process, a blowing agent can be injected into the polymer melt.
Shaping & Expansion: Process the mixture through an extruder equipped with a die. The heat in the

extruder activates the blowing agent, causing the polymer to expand and form a foam structure as it
exits the die [3].

The enhanced melt elasticity of the CM-PP, due to long-chain branching, helps stabilize the forming
foam cells, preventing collapse and coalescence.

Workflow and Structure-Property Relationship Visualization

The following diagram, generated using Graphviz DOT language, illustrates the experimental workflow and

the causal relationship between processing conditions, structural changes, and the final foam properties.
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Diagram 1: TAM-Modified Polypropylene Foam Workflow and Structure-Property Relations. This

chart illustrates the process from raw materials to final product, highlighting how Long-Chain Branching

(LCB) induces key property improvements.

Analytical Methods for Characterization
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To confirm the structure and properties of the produced TAM-modified foam, the following characterization

techniques are recommended:

Rheology: Conduct oscillatory shear measurements to detect non-terminal flow behavior and strain
hardening in elongation, which are fingerprints of long-chain branching [1].

Thermal Analysis: Use Differential Scanning Calorimetry (DSC) to measure the increase in
crystallization temperature, indicating enhanced nucleation due to the modified polymer structure [1].

Mechanical Testing: Perform tensile and impact tests to verify the retention of modulus and the
improvement in elongation at break and impact strength [1].

Morphological Analysis: Employ microscopy techniques (e.g., SEM) to examine the foam's cell
structure and the spherulitic morphology of the solid polymer, confirming the absence of the skin-core

effect [1].

Conclusion

The use of triallyl trimesate as a coagent in the reactive extrusion of polypropylene is a highly effective

method for creating a long-chain branched polymer structure. This structure is pivotal for producing

crosslinked polypropylene foam with superior properties, including high melt strength for excellent

foamability, retained stiffness, and enhanced toughness. The provided application notes, protocols, and data

tables offer a comprehensive guide for researchers and scientists to replicate and optimize this advanced

material processing technique.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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